Cas no 2444959-13-9 (7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 2444959-13-9
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 6070250
• PubChem ID: 165947416
• Update Time: 2025-06-14

7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine
• 7-chloro-2-(chloromethyl)-1H-imidazo[4,5-b]pyridine
• 2444959-13-9
• EN300-30996854

• Inchi： 1S/C7H5Cl2N3/c8-3-5-11-6-4(9)1-2-10-7(6)12-5/h1-2H,3H2,(H,10,11,12)
• InChI Key： HPDOKKMKANGWTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1NC(CCl)=N2

Computed Properties

• Exact Mass: 200.9860526g/mol
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine

Research Brief on 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2444959-13-9): Recent Advances and Applications

7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2444959-13-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine as a precursor in the synthesis of novel kinase inhibitors. The compound's unique structure allows for facile functionalization, enabling the development of targeted therapies for diseases such as cancer and inflammatory disorders. Researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications.

In another recent investigation, the compound was evaluated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that this scaffold could serve as a promising starting point for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

Furthermore, computational studies have provided insights into the molecular interactions of 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine with various biological targets. Molecular docking simulations revealed high binding affinity for several protein kinases involved in cell signaling pathways, supporting its potential as a therapeutic agent. These in silico findings were corroborated by in vitro assays, which demonstrated significant inhibition of kinase activity at nanomolar concentrations.

Despite these promising results, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of derivatives based on this scaffold. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine represents a valuable chemical entity with diverse applications in drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activities, positions it as a key player in the development of next-generation therapeutics. Future research should focus on expanding the scope of its applications and overcoming current limitations to fully realize its potential in the pharmaceutical industry.